6-Chloro-2-(methylsulfanyl)-N,N-dipropyl-4-pyrimidinamine

• IUPAC Name: 6-chloro-2-methylsulfanyl-N,N-dipropylpyrimidin-4-amine
• InChI: InChI=1S/C11H18ClN3S/c1-4-6-15(7-5-2)10-8-9(12)13-11(14-10)16-3/h8H,4-7H2,1-3H3
• InChI Key: UTBUXGANADOSHT-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C1=CC(=NC(=N1)SC)Cl
• Molecular Formula: C11H18ClN3S
• Molecular Weight: 259.80 g/mol

Description

The compound “6-Chloro-N-methyl-2-(methylsulfonyl)pyrimidin-4-amine” is similar to the one you mentioned. It has a molecular weight of 221.67 and is stored in a dark place under an inert atmosphere at 2-8°C. Another related compound is “(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-methyl-amine” with a CAS Number of 478258-67-2.

Molecular Structure Analysis

The InChI code for “6-Chloro-N-methyl-2-(methylsulfonyl)pyrimidin-4-amine” is 1S/C6H8ClN3O2S/c1-8-5-3-4 (7)9-6 (10-5)13 (2,11)12/h3H,1-2H3, (H,8,9,10). For “(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-methyl-amine”, the InChI code is 1S/C6H8ClN3S/c1-8-5-3-4 (7)9-6 (10-5)11-2/h3H,1-2H3, (H,8,9,10).

Physical And Chemical Properties Analysis

The physical form of “6-Chloro-N-methyl-2-(methylsulfonyl)pyrimidin-4-amine” is solid. The compound “(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-methyl-amine” also is solid.

Scientific Research Applications

Synthesis and Chemical Properties

6-Chloro-2-(methylsulfanyl)-N,N-dipropyl-4-pyrimidinamine serves as a versatile precursor in the synthesis of various pyrimidine derivatives with potential chemical and biological applications. The chemical reactivity of this compound under different conditions can lead to the formation of thieno[2,3-d]pyrimidines, indicating its utility in heterocyclic chemistry for the development of new compounds with various applications (Briel, Franz, & Dobner, 2002). Additionally, its transformations under oxidative conditions have been explored to yield diverse pyrimidine structures, showcasing its flexibility in organic synthesis (Jakubkienė & Vainilavicius, 2006).

Spectroscopic and Structural Analysis

The compound and its derivatives have been the subject of detailed spectroscopic studies to elucidate their structure and electronic properties. Investigations using techniques such as FT-IR, FT-Raman, and quantum chemical methods have provided insights into the optimized geometries, electronic charge distribution, and molecular electrostatic potential surfaces of chloropyrimidine derivatives (Gupta et al., 2006). These studies are crucial for understanding the molecular basis of the chemical reactivity and potential biological activity of these compounds.

Potential Biological Activity

While explicit studies directly linking this compound to biological activities were not found, the structural modifications and characterization of related pyrimidine derivatives suggest a potential exploration in medicinal chemistry. The transformation and synthesis pathways of pyrimidine compounds, including those involving sulfanyl groups, have implications for the design of novel therapeutic agents, considering the importance of pyrimidine scaffolds in drug development (Alzoman et al., 2015).

Safety and Hazards

For “6-Chloro-N-methyl-2-(methylsulfonyl)pyrimidin-4-amine”, the safety information includes hazard statements H315-H319-H335 and precautionary statements P261-P305+P351+P338.